Cas no 158182-15-1 (Singapurensine A)

• Product Name: Singapurensine A
• CAS No: 158182-15-1
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 2002053
• Update Time: 2025-04-21

Singapurensine A Chemical and Physical Properties

Names and Identifiers

• Singapurensine A
• (-)-Singapurensine A

• Inchi： 1S/C23H26N2O7/c1-30-18(27)23(29)17-20-7-8-22(23)21(9-10-24(16(20)21)15(32-17)11-14(20)26)12-5-3-4-6-13(12)25(22)19(28)31-2/h3-6,14-17,26,29H,7-11H2,1-2H3/t14-,15-,16-,17+,20+,21+,22-,23+/m0/s1
• InChI Key： SGULZRPTCAQSHB-VTZRMBNPSA-N
• SMILES： C1=CC2[C@@]34CCN5[C@@H]6C[C@@H]([C@@]7([C@H]([C@@]([C@@]3(CC7)N(C=2C=C1)C(OC)=O)(O)C(OC)=O)O6)[C@H]54)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• XLogP3: -0.992

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidofractine alkaloids Aspidofractine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidofractine alkaloids